Cas no 1765-40-8 (2,3,4,5,6-Pentafluorobenzyl bromide)
2,3,4,5,6-Pentafluorobenzyl bromide (PFBBr) is a fluorinated benzyl bromide derivative widely used as a derivatization reagent in analytical chemistry, particularly in gas chromatography (GC) and mass spectrometry (MS). Its high reactivity with nucleophiles, such as carboxylic acids and phenols, enables efficient formation of stable, volatile derivatives for enhanced detection sensitivity. The pentafluorobenzyl group improves electron-capture detection (ECD) due to its strong electron-withdrawing properties. PFBBr is also valued for its stability and selectivity in complex matrices, making it suitable for trace analysis in environmental, pharmaceutical, and biochemical applications. Proper handling is required due to its lachrymatory and moisture-sensitive nature.
1765-40-8 structure
Product Name:2,3,4,5,6-Pentafluorobenzyl bromide
CAS No:1765-40-8
MF:C7H2BrF5
MW:260.986798763275
MDL:MFCD00000299
CID:41958
PubChem ID:74484
Update Time:2025-10-29
2,3,4,5,6-Pentafluorobenzyl bromide Chemical and Physical Properties
Names and Identifiers
-
- 1-(Bromomethyl)-2,3,4,5,6-pentafluorobenzene
- Bromomethylpentafluorobenzene
- 2,3,4,5,6-Pentafluorobenzyl bromide
- Pentafluorobenzyl Bromide
- α-Bromo-2,3,4,5,6-pentafluorotoluene
- alpha-Bromo-2,3,4,5,6-pentafluorotoluene
- PFB-Br
- 1-Bromomethylpentafluorobenzene
- (Bromomethyl)pentafluorobenzene
- BENZENE, (BROMOMETHYL)PENTAFLUORO-
- 2,3,4,5,6-pentafluorobenzylbromide
- PFBBR
- pentafluorobenzylbromide
- pentafluorobromomethyl benzene
- XDEPVFFKOVDUNO-UHFFFAOYSA-N
- Toluene, .alpha.-bromo-2,3,4,5,6-pentafluoro-
- BENZENE, 1-(BROMOMETHYL)-2,3,4,5,6-PENTAFLUORO-
- alpha-Bromo
-
- MDL： MFCD00000299
- Inchi： 1S/C7H2BrF5/c8-1-2-3(9)5(11)7(13)6(12)4(2)10/h1H2
- InChI Key： XDEPVFFKOVDUNO-UHFFFAOYSA-N
- SMILES： BrCC1C(=C(C(=C(C=1F)F)F)F)F
- BRN： 647808
Computed Properties
- Exact Mass: 259.92600
- Monoisotopic Mass: 259.926004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Brownish yellow liquid or solid
- Density: 1.728 g/mL at 25 °C(lit.)
- Melting Point: 19-20 °C (lit.)
- Boiling Point: 174-175 °C(lit.)
- Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
- Refractive Index: n20/D 1.471(lit.)
- Water Partition Coefficient: Hydrolyzes in water.
- PSA: 0.00000
- LogP: 3.27700
- Solubility: Not determined
- Sensitiveness: Lachrymatory
2,3,4,5,6-Pentafluorobenzyl bromide Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45-S23
- FLUKA BRAND F CODES：19
-
Hazardous Material Identification：
- Storage Condition：Store below +30°C.
- HazardClass：8
- PackingGroup：II
- Safety Term：8
- Packing Group：II
- Risk Phrases：R36/37/38
- Packing Group：II
- Hazard Level：8
2,3,4,5,6-Pentafluorobenzyl bromide Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,3,4,5,6-Pentafluorobenzyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 001353-10g |
2,3,4,5,6-Pentafluorobenzyl bromide |
1765-40-8 | 99% | 10g |
￡22.00 | 2022-03-29 | |
| Fluorochem | 001353-25g |
2,3,4,5,6-Pentafluorobenzyl bromide |
1765-40-8 | 99% | 25g |
￡45.00 | 2022-03-29 | |
| Fluorochem | 001353-100g |
2,3,4,5,6-Pentafluorobenzyl bromide |
1765-40-8 | 99% | 100g |
￡112.00 | 2022-03-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P299207-100g |
2,3,4,5,6-Pentafluorobenzyl bromide |
1765-40-8 | 98% | 100g |
¥2999.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P299207-1g |
2,3,4,5,6-Pentafluorobenzyl bromide |
1765-40-8 | 98% | 1g |
¥63.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P299207-25g |
2,3,4,5,6-Pentafluorobenzyl bromide |
1765-40-8 | 98% | 25g |
¥876.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P299207-5g |
2,3,4,5,6-Pentafluorobenzyl bromide |
1765-40-8 | 98% | 5g |
¥189.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P106718-100g |
2,3,4,5,6-Pentafluorobenzyl bromide |
1765-40-8 | GC，99% | 100g |
￥10,799.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P106718-1g |
2,3,4,5,6-Pentafluorobenzyl bromide |
1765-40-8 | GC，99% | 1g |
¥350.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P106718-25g |
2,3,4,5,6-Pentafluorobenzyl bromide |
1765-40-8 | GC，99% | 25g |
¥4119.90 | 2023-09-01 |
2,3,4,5,6-Pentafluorobenzyl bromide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1765-40-8)Pentafluorobenzylbromide
Order Number:LE14297;LE1635321
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1765-40-8)2,3,4,5,6-Pentafluorobenzyl bromide
Order Number:1635321
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
2,3,4,5,6-Pentafluorobenzyl bromide Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1765-40-8)Pentafluorobenzylbromide
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:1765-40-8)2,3,4,5,6-Pentafluorobenzyl bromide
Purity:98%
Quantity:Company Customization
Price ($):Inquiry